6-(4-biphenyl)-6-oxohexanoic acid

Specification

• CAS No.: 5366-53-0
• Molecular Formula: C18H18O3
• Molecular Weight: 282.3 g/mol
• IUPAC Name: 6-oxo-6-(4-phenylphenyl)hexanoic acid
• Standard InChI: InChI=1S/C18H18O3/c19-17(8-4-5-9-18(20)21)16-12-10-15(11-13-16)14-6-2-1-3-7-14/h1-3,6-7,10-13H,4-5,8-9H2,(H,20,21)
• Standard InChI Key: OTUVUUGURDBVII-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)CCCCC(=O)O
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)CCCCC(=O)O

Introduction

6-(4-Biphenyl)-6-oxohexanoic acid, also known as 6-([1,1’-biphenyl]-4-yl)-6-oxohexanoic acid, is an organic compound that belongs to the class of aromatic carboxylic acids. It features a biphenyl group attached to a hexanoic acid moiety, making it an aromatic ketone due to the presence of the biphenyl moiety and a ketone functional group at the sixth position of the hexanoic acid chain. The compound is identified by the CAS number 5366-53-0 and has a molecular formula of C18H18O3, indicating it contains 18 carbon atoms, 18 hydrogen atoms, and three oxygen atoms.

Synthesis

The synthesis of 6-(4-biphenyl)-6-oxohexanoic acid typically involves a Friedel-Crafts acylation reaction. In this process, a biphenyl derivative reacts with hexanoic acid chloride in the presence of a Lewis acid catalyst, such as aluminum chloride. The reaction is usually carried out under reflux conditions in an inert solvent like dichloromethane or chloroform.

For industrial-scale production, continuous flow synthesis methods may be employed. These methods enhance control over reaction conditions and improve efficiency by using automated reactors equipped with real-time monitoring systems to optimize yield and purity.

Chemical Reactions and Applications

6-(4-Biphenyl)-6-oxohexanoic acid can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include potassium permanganate for oxidation, sodium borohydride for reduction, and bromine or nitric acid for substitution reactions.

The compound has potential applications in medicinal chemistry and organic synthesis due to its unique structure, which allows it to interact with various biological systems. The biphenyl moiety may interact with enzymes and receptors, potentially modulating their activity. Additionally, the ester functionality allows for hydrolysis in biological environments, releasing active components that may exhibit pharmacological effects.

Analytical Methods and Research Findings

Analytical methods such as nuclear magnetic resonance spectroscopy (NMR) and infrared spectroscopy (IR) are often employed to confirm the identity and purity of synthesized compounds. These techniques provide detailed structural information and help in assessing the compound's chemical properties and potential biological activities.

Research findings suggest that 6-(4-biphenyl)-6-oxohexanoic acid is of interest in scientific research due to its potential interactions with biological systems. Its aromatic and aliphatic components enable diverse chemical interactions, making it a valuable compound for studying enzyme mechanisms and receptor interactions.